Cas no 1212163-67-1 ((4R)-4-amino-5,5,5-trifluoro-4-(3-methylphenyl)pentan-2-one)

• Product Name: (4R)-4-amino-5,5,5-trifluoro-4-(3-methylphenyl)pentan-2-one
• CAS No: 1212163-67-1
• Molecular Formula: C₁₂H₁₄F₃NO
• Molecular Weight: 245.240873813629
• MDL: MFCD11099961
• CID: 5167377

(4R)-4-amino-5,5,5-trifluoro-4-(3-methylphenyl)pentan-2-one Properties

Names and Identifiers

• (4R)-4-amino-5,5,5-trifluoro-4-(3-methylphenyl)pentan-2-one
• 2-Pentanone, 4-amino-5,5,5-trifluoro-4-(3-methylphenyl)-, (4R)-

• MDL： MFCD11099961
• InChIKey： BUHFKNYFIDWVHI-LLVKDONJSA-N
• Inchi： 1S/C12H14F3NO/c1-8-4-3-5-10(6-8)11(16,7-9(2)17)12(13,14)15/h3-6H,7,16H2,1-2H3/t11-/m1/s1
• SMILES： FC([C@](C1C=CC=C(C)C=1)(CC(C)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 17
• Complexity: 290
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes